(Z)-3-((3-chlorophenyl)amino)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(3-chloroanilino)-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C18H11ClN4O2S/c19-14-4-2-5-15(8-14)21-10-13(9-20)18-22-17(11-26-18)12-3-1-6-16(7-12)23(24)25/h1-8,10-11,21H/b13-10-
• InChI Key: BMUBYCRIZDAJSV-RAXLEYEMSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CSC(=N2)C(=CNC3=CC(=CC=C3)Cl)C#N
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CSC(=N2)/C(=C\NC3=CC(=CC=C3)Cl)/C#N
• Molecular Formula: C18H11ClN4O2S
• Molecular Weight: 382.8 g/mol

Description

(Z)-3-((3-chlorophenyl)amino)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is known for its unique structure and properties, which make it suitable for use in a wide range of applications.

Scientific Research Applications

(Z)-3-((3-chlorophenyl)amino)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been found to exhibit potent anticancer activity against various cancer cell lines. It has also been shown to have antimicrobial and antifungal properties.
In agriculture, (Z)-3-((3-chlorophenyl)amino)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile has been found to be effective against plant pathogens and pests. It has been shown to inhibit the growth of fungi and bacteria that cause plant diseases. In addition, it has been found to have insecticidal properties against various pests.
In material science, this compound has been studied for its potential use as a building block for the synthesis of new materials. Its unique structure and properties make it suitable for use in the development of materials with specific properties such as conductivity, optical properties, and mechanical strength.

Mechanism of Action

The mechanism of action of (Z)-3-((3-chlorophenyl)amino)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in various cellular processes. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been shown to inhibit the activity of chitin synthase, an enzyme involved in the synthesis of chitin, a key component of the cell wall in fungi and insects.
Biochemical and Physiological Effects:
(Z)-3-((3-chlorophenyl)amino)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. It has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell wall synthesis. In addition, it has been found to have insecticidal properties by disrupting the synthesis of chitin in insects.

Advantages and Limitations for Lab Experiments

One of the advantages of using (Z)-3-((3-chlorophenyl)amino)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile in lab experiments is its potent activity against various cancer cell lines, fungi, and bacteria. This makes it a valuable tool for studying the mechanisms of cancer cell growth and the development of new drugs for the treatment of cancer and infectious diseases.
However, one of the limitations of using this compound in lab experiments is its potential toxicity to normal cells and organisms. It is important to use appropriate safety measures when handling this compound to avoid any harmful effects.

Future Directions

There are several future directions for the study of (Z)-3-((3-chlorophenyl)amino)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile. One direction is the development of new drugs for the treatment of cancer and infectious diseases. Another direction is the study of its potential use in agriculture as a pesticide and fungicide. In addition, further research can be done to explore its potential use as a building block for the synthesis of new materials with specific properties.

Synthesis Methods

The synthesis of (Z)-3-((3-chlorophenyl)amino)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile involves the reaction of 3-chloroaniline, 2-bromo-4-(3-nitrophenyl)thiazole, and acrylonitrile in the presence of a base. The reaction yields the desired product, which can be purified using column chromatography or recrystallization.